molecular formula C10H9BrN2O B581085 3-Bromo-6-methoxyquinolin-4-amine CAS No. 1209656-02-9

3-Bromo-6-methoxyquinolin-4-amine

Cat. No.: B581085
CAS No.: 1209656-02-9
M. Wt: 253.099
InChI Key: YQCSNRSSONUAPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-6-methoxyquinolin-4-amine is a quinoline derivative characterized by a bromine atom at position 3, a methoxy group at position 6, and an amine group at position 4. Quinoline scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities, including anticancer, antimicrobial, and kinase inhibition properties.

Properties

CAS No.

1209656-02-9

Molecular Formula

C10H9BrN2O

Molecular Weight

253.099

IUPAC Name

3-bromo-6-methoxyquinolin-4-amine

InChI

InChI=1S/C10H9BrN2O/c1-14-6-2-3-9-7(4-6)10(12)8(11)5-13-9/h2-5H,1H3,(H2,12,13)

InChI Key

YQCSNRSSONUAPE-UHFFFAOYSA-N

SMILES

COC1=CC2=C(C(=CN=C2C=C1)Br)N

Synonyms

4-Amino-3-bromo-6-methoxyquinoline

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Bromo-6-methoxyquinolin-4-amine to five structurally related quinoline derivatives, focusing on synthetic routes, substituent effects, and physicochemical properties. Key data are summarized in Table 1.

Table 1: Comparative Analysis of Quinolin-4-amine Derivatives

Compound Name Substituents Molecular Formula Molecular Weight Synthesis Yield Melting Point (°C) Purity Key Features Reference
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine Br (C6), CF2H (aniline) C16H12BrF2N2 349.01 83% 272–274 >99% High crystallinity, disordered CF2H group
6-Bromo-N-methylquinolin-4-amine Br (C6), CH3 (amine) C10H9BrN2 237.10 N/A N/A >95%* Commercial availability
4-Bromo-8-fluoro-6-methoxyquinolin-3-amine Br (C4), F (C8), OCH3 (C6) C10H9BrFN2O 285.10 N/A N/A N/A Fluorine-enhanced polarity
6-(Benzyloxy)-N-(4-ethoxyphenyl)-7-methoxy-3-nitroquinolin-4-amine (NQ15) OCH3 (C7), NO2 (C3), benzyloxy (C6) C25H23N3O5 445.16 94% 211 >99% Nitro group for redox activity
6-Bromo-N-(3,4,5-trimethoxyphenyl)quinolin-4-amine Br (C6), OCH3 (C3,4,5 on aniline) C18H17BrN2O3 389.25 N/A N/A 98% Trimethoxy enhances solubility

*Purity inferred from commercial specifications.

Physicochemical and Crystallographic Properties

  • Melting Points: Higher melting points (e.g., 272–274°C for 6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine) correlate with strong intermolecular forces, likely due to hydrogen bonding from the amine and halogen interactions .
  • Crystallinity: The disordered difluoromethyl group in 6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine (observed via X-ray crystallography) suggests dynamic flexibility, which may affect its binding to rigid biological targets .
  • Purity: Commercial derivatives like 6-Bromo-N-methylquinolin-4-amine achieve >95% purity, critical for reproducible biological assays .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.